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Cat. No.: B194381 Get Quote

An In-depth Technical Guide to 4-Hydroxyphenylacetic Acid

Introduction
4-Hydroxyphenylacetic acid (4-HPAA), also known as p-hydroxyphenylacetic acid, is an

organic compound with the chemical formula C₈H₈O₃.[1][2] It is a phenolic acid and a derivative

of phenylacetic acid, playing a significant role as a metabolite in various biological systems,

including plants, fungi, and humans.[3] This compound is a key intermediate in the synthesis of

pharmaceuticals, agrochemicals, and other biochemicals.[4][5] Its presence in natural sources

like olive oil and beer has also been noted.[1][2] In the pharmaceutical industry, 4-HPAA is a

crucial precursor for the synthesis of drugs such as the beta-blocker atenolol and

cephalosporin antibiotics.[1][6] Furthermore, it exhibits a range of biological activities, including

anti-inflammatory and antioxidant properties.[7] This guide provides a comprehensive overview

of the chemical and physical properties, synthesis, and biological significance of 4-

hydroxyphenylacetic acid.

Chemical and Physical Properties
4-Hydroxyphenylacetic acid is a white to cream or light tan crystalline powder that can

undergo sublimation.[1][8] It is sparingly soluble in cold water but dissolves in hot water, ether,

ethanol, ethyl acetate, dimethyl sulfoxide, and methanol.[1][8]
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Property Value Source(s)

Molecular Formula C₈H₈O₃ [5][8]

Molecular Weight 152.15 g/mol [1][5]

CAS Number 156-38-7 [1][8]

Appearance
White to cream or light tan

crystalline powder
[5][8]

Melting Point 148-151 °C [1][8]

Boiling Point ~234.6 °C (rough estimate) [8]

Density ~1.2143 (rough estimate) [1]

Water Solubility

Slightly soluble in cold water,

soluble in hot water. Reported

as 50 g/L and 60.7 mg/mL.

[1][3][8]

pKa 4.50 ± 0.10 (Predicted) [8]

LogP 0.75 at 25°C [8]

Vapor Pressure ~0.007 Pa at 25°C [1][8]

Spectroscopic Data:

¹H NMR and ¹³C NMR: Detailed spectral data are available in public databases such as the

Human Metabolome Database (HMDB) and the Biological Magnetic Resonance Bank

(BMRB).[3][9]

Mass Spectrometry: Mass spectral data, including GC-MS and LC-MS, are available in

databases like PubChem and mzCloud.[3][10]

Synthesis and Reactivity
4-Hydroxyphenylacetic acid can be synthesized through various chemical and biological

routes. Its structure, featuring a hydroxyl group and a carboxylic acid, makes it a versatile

molecule for further chemical modifications.[1]
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Chemical Synthesis
Several methods for the chemical synthesis of 4-hydroxyphenylacetic acid have been

reported:

From 4-Aminophenylacetic Acid: This method involves the diazotization of 4-

aminophenylacetic acid followed by hydrolysis.[8][11] The amino group is converted into a

diazonium salt, which is then displaced by a hydroxyl group upon heating in an acidic

solution.[11]

From 4-Hydroxymandelic Acid: 4-HPAA can be obtained by the reduction of 4-

hydroxymandelic acid using elemental phosphorus and iodine.[1][2]

From Anisole: A multi-step synthesis starting from anisole involves chloromethylation and

cyanation to form 4-methoxyphenylacetonitrile.[12] This intermediate is then saponified to the

corresponding acid, and the ether is cleaved to yield 4-hydroxyphenylacetic acid.[12]

From Benzyl Phenyl Ether: A process involving the reaction of benzyl phenyl ether with

formaldehyde and hydrogen chloride to form 4-benzyloxybenzyl chloride has been patented.

[13] This is followed by reaction with an alkali metal cyanide to produce 4-

benzyloxyphenylacetonitrile, which is then hydrolyzed to 4-hydroxyphenylacetic acid.[13]

Reactivity
The presence of the hydroxyl and carboxylic acid functional groups allows for a variety of

chemical reactions:[5]

Esterification and Amidation: The carboxylic acid group can readily undergo esterification

and amidation reactions, which are crucial for the synthesis of various pharmaceutical

derivatives.[5]

Acylation: It can be used as an acylation reagent for phenols and amines.[1]

Electrophilic Aromatic Substitution: The phenol ring is activated towards electrophilic

substitution reactions.

Experimental Protocols
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Synthesis via Diazotization of 4-Aminophenylacetic
Acid[11]

Salt Formation: Dissolve 4-aminophenylacetic acid in an aqueous alkali solution (e.g.,

sodium hydroxide) to form its sodium salt. Then, add sulfuric acid.

Diazotization: Cool the mixture to 0-5 °C. Add a solution of sodium nitrate dropwise over 30

minutes while maintaining the temperature.

Hydrolysis: Add the resulting diazonium salt solution dropwise to hot (90-95 °C) dilute sulfuric

acid over approximately 1 hour. Continue heating for an additional hour to ensure complete

hydrolysis.

Purification: Decolorize the reaction mixture with activated carbon and filter. After cooling,

extract the product with ethyl acetate.

Isolation: Recover the 4-hydroxyphenylacetic acid by evaporating the ethyl acetate. The

reported yield is approximately 85%.[11]

Analysis by Ultra-High-Pressure Liquid
Chromatography-Tandem Mass Spectrometry (UPLC-
MS/MS)[14]
This method is used for the sensitive detection of 4-hydroxyphenylacetic acid in biological

samples like human serum.

Sample Preparation: Precipitate serum proteins by adding methanol. This method has been

shown to provide high recovery and minimal matrix effects.[14]

Chromatographic Separation: Employ a suitable reverse-phase column (e.g., Atlantis C18)

for separation.[15]

Mass Spectrometric Detection: Utilize a tandem mass spectrometer for detection and

quantification, which offers high sensitivity and specificity. The lower limits of quantitation can

be in the range of 0.02 to 0.25 μmol/L.[14]
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Biological Activity and Applications
4-Hydroxyphenylacetic acid is a metabolite of aromatic amino acids, such as phenylalanine

and tyrosine, and polyphenols, primarily processed by the gut microbiota.[4][7] It is involved in

various physiological and pathological processes.

Signaling Pathways
4-HPAA has been shown to exert its biological effects through the modulation of several key

signaling pathways:

Nrf2 Pathway: It can induce the translocation of the Nuclear factor erythroid 2-related factor

2 (Nrf2) to the nucleus.[16] This leads to the enhanced expression of phase II and

antioxidant enzymes, providing protection against oxidative stress-induced damage, such as

in acetaminophen-induced liver injury.[7][16]

PI3K/AKT/mTOR Pathway: In the context of its antithrombotic effects, 4-HPAA has been

found to inhibit the PI3K/AKT/mTOR signaling pathway, which in turn induces autophagy.[17]
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Caption: Nrf2 signaling pathway activation by 4-HPAA.

Microbial Biosynthesis
In microorganisms like Escherichia coli, 4-hydroxyphenylacetic acid can be synthesized from

tyrosine. This biosynthetic pathway involves the conversion of tyrosine to 4-
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hydroxyphenylpyruvate, which is then transformed into 4-HPAA.[4]
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Caption: Microbial biosynthesis of 4-HPAA from tyrosine.

Applications in Drug Development and Research
Pharmaceutical Intermediate: It is a vital intermediate in the synthesis of atenolol, a beta-

blocker used to treat hypertension, and various cephalosporin antibiotics.[1][6]

Anti-inflammatory and Antioxidant: Its ability to modulate inflammatory and oxidative stress

pathways makes it a compound of interest for developing new anti-inflammatory and

antioxidant drugs.[1][7]

Biomarker: Elevated levels of 4-HPAA in urine can be a biomarker for small intestinal

bacterial overgrowth (SIBO) and other gastrointestinal diseases.[18]
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Research Tool: It is used in biochemical research to study metabolic pathways and enzyme

activities.[5] It also serves as a fluorescent reagent for the determination of oxidase.[1]

Conclusion
4-Hydroxyphenylacetic acid is a multifaceted compound with significant chemical and

biological importance. Its well-characterized physical and chemical properties, coupled with its

versatile reactivity, make it a valuable building block in organic synthesis, particularly for

pharmaceuticals. Furthermore, its role as a key metabolite and its ability to modulate important

signaling pathways highlight its potential for therapeutic applications. This guide provides a

foundational understanding for researchers, scientists, and drug development professionals

working with this important molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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